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Compound of Interest

Compound Name: 1,2-Dibromoethyltrichlorosilane

Cat. No.: B1581137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards associated

with 1,2-Dibromoethyltrichlorosilane (CAS No. 4170-50-7). The information is intended for

professionals in research, scientific, and drug development fields to ensure safe handling and

use of this compound. This document details its toxicological profile, reactivity, and provides

essential safety information.

GHS Hazard Identification and Classification
1,2-Dibromoethyltrichlorosilane is a hazardous chemical with multiple risk factors. While a

complete, officially harmonized GHS classification is not readily available, information from

supplier safety data sheets (SDS) and related compounds allows for a composite hazard

profile. The primary hazards are associated with its corrosivity, toxicity upon contact and

inhalation, and its vigorous reaction with water.

Table 1: GHS Hazard Statements for 1,2-Dibromoethyltrichlorosilane and Related

Compounds
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Hazard Statement Description Source Compound

H302 Harmful if swallowed 1,2-Dibromoethyltrichlorosilane

H311 + H331
Toxic in contact with skin or if

inhaled
1,2-Dibromoethane

H314
Causes severe skin burns and

eye damage
Organochlorosilanes (general)

H315 Causes skin irritation

1,2-

Dibromoethyltrichlorosilane,

1,2-Dibromoethane

H318 Causes serious eye damage 1,2-Dibromoethyltrichlorosilane

H319 Causes serious eye irritation 1,2-Dibromoethane

H335 May cause respiratory irritation

1,2-

Dibromoethyltrichlorosilane,

1,2-Dibromoethane

H350 May cause cancer 1,2-Dibromoethane

H411
Toxic to aquatic life with long

lasting effects
1,2-Dibromoethane

Signal Word: Danger

Hazard Pictograms:

Due to the range of hazards, the following pictograms are likely applicable:

Corrosion: For severe skin burns and eye damage.

Skull and Crossbones: For acute toxicity (inhalation and dermal).

Health Hazard: For carcinogenicity and respiratory irritation.

Exclamation Mark: For acute toxicity (oral) and skin/eye irritation.
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Environment: For aquatic toxicity.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-Dibromoethyltrichlorosilane is

provided in the table below.

Table 2: Physical and Chemical Properties of 1,2-Dibromoethyltrichlorosilane

Property Value

CAS Number 4170-50-7

Molecular Formula C₂H₃Br₂Cl₃Si

Molecular Weight 321.3 g/mol

Appearance Liquid

Boiling Point 90 °C

Density 2.046 g/mL

Flash Point 65 °C

Water Reactivity Reacts rapidly with moisture and water

Reactivity and Hazardous Decomposition
The most significant reactivity hazard of 1,2-Dibromoethyltrichlorosilane is its violent reaction

with water and other protic solvents. This hydrolysis is characteristic of chlorosilanes and is a

primary consideration for safe handling and storage.

Hydrolysis Pathway
The trichlorosilyl group is highly susceptible to nucleophilic attack by water. The reaction

proceeds in a stepwise manner, replacing the chlorine atoms with hydroxyl groups to form a

silanetriol. This reaction also produces hydrochloric acid (HCl) as a corrosive byproduct. The

resulting silanetriol is unstable and readily undergoes condensation to form a cross-linked

polysiloxane network.
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Hydrolysis

Condensation
1,2-Dibromoethyltrichlorosilane

1,2-Dibromoethylsilanetriol (unstable)
+ 3 H2O

Hydrochloric Acid+ 3 H2O

Water

Polysiloxane Network- H2O Water

Click to download full resolution via product page

Caption: Hydrolysis and condensation of 1,2-Dibromoethyltrichlorosilane.

Hazardous Decomposition Products
Upon contact with water or moisture, 1,2-Dibromoethyltrichlorosilane will decompose to

produce:

Hydrochloric acid (HCl): A highly corrosive and toxic gas.

1,2-Dibromoethylsilanetriol: The stability and toxicity of this intermediate are not well-

documented, but it is expected to be reactive.

Polysiloxanes: The final condensed product.

In the event of a fire, irritating fumes of hydrogen chloride and organic acid vapors may be

generated.

Toxicological Information
Specific toxicological data for 1,2-Dibromoethyltrichlorosilane is limited. Therefore, the

toxicological assessment is based on data from its structural components (the 1,2-dibromoethyl

group and the trichlorosilyl group) and analogous compounds.

Table 3: Summary of Toxicological Hazards
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Hazard Type Description

Acute Toxicity

Harmful if swallowed. Toxic in contact with skin

and if inhaled. Overexposure may lead to

severe tissue damage.[1][2]

Skin Corrosion/Irritation

Causes severe skin burns and irritation.[1][2]

Prompt and thorough washing with soap and

water is crucial to mitigate dermal effects.

Eye Damage/Irritation

Causes serious eye damage, including

conjunctivitis and corneal damage.[1][2]

Immediate and prolonged rinsing with water is

necessary upon contact.

Respiratory Irritation
Inhalation of vapors will irritate the respiratory

tract.[1][2]

Carcinogenicity
The 1,2-dibromoethane component is classified

as a potential carcinogen.[1]

Aquatic Toxicity
The 1,2-dibromoethane component is toxic to

aquatic life with long-lasting effects.[1]

Toxicological Signaling Pathways
The toxicity of 1,2-Dibromoethyltrichlorosilane is multifactorial, arising from the parent

compound and its hydrolysis products.
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Caption: Postulated toxicological pathways of 1,2-Dibromoethyltrichlorosilane.

Experimental Protocols for Hazard Assessment
While specific experimental protocols for 1,2-Dibromoethyltrichlorosilane are not published,

standard methodologies for assessing the hazards of water-reactive organosilanes should be

employed.

Protocol for Assessing Water Reactivity
A qualitative and quantitative assessment of the reaction with water is essential.

Objective: To determine the reactivity of 1,2-Dibromoethyltrichlorosilane with water and

identify the gaseous byproducts.

Methodology:
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Setup: A reaction flask equipped with a dropping funnel, a condenser, and a gas outlet

connected to a gas washing bottle containing an appropriate indicator (e.g., litmus or

universal indicator) and a gas collection system. The entire apparatus should be placed in a

fume hood.

Procedure: a. A known amount of 1,2-Dibromoethyltrichlorosilane is placed in the reaction

flask under an inert atmosphere (e.g., nitrogen or argon). b. Water is added dropwise from

the dropping funnel to the stirred silane. c. The reaction temperature is monitored. d. The

evolution of gas is observed, and the gas is passed through the indicator solution to confirm

its acidic nature (HCl). e. The gas can be collected for further analysis (e.g., GC-MS) to

identify any other volatile byproducts.

Data Collection:

Rate of gas evolution.

Temperature change of the reaction mixture.

pH change in the gas washing bottle.

Analysis of the reaction mixture and collected gas.
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Caption: Experimental workflow for assessing water reactivity.

Safe Handling and Personal Protective Equipment
(PPE)
Given the significant hazards, stringent safety precautions are mandatory when handling 1,2-
Dibromoethyltrichlorosilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1581137?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581137?utm_src=pdf-body
https://www.benchchem.com/product/b1581137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Work in a well-ventilated fume hood. Ensure an eyewash station and

safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are required.

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber or Viton), a lab coat,

and consider a chemical-resistant apron or suit for larger quantities.

Respiratory Protection: If there is a risk of inhalation, use a full-face respirator with a

cartridge suitable for acid gases and organic vapors.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

water, moisture, and incompatible materials (e.g., bases, oxidizing agents).

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain. The material may be hydrolyzed and

neutralized before disposal, but this should only be done by trained personnel with

appropriate safety measures in place.

This guide is intended to provide a thorough understanding of the potential hazards of 1,2-
Dibromoethyltrichlorosilane. It is crucial to consult the most current Safety Data Sheet from

the supplier before use and to always handle this chemical with the utmost care and

appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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